Paecilin B
Overview
Description
Paecilin B is a natural product found in Setophoma terrestris with data available.
Scientific Research Applications
Discovery and Structural Analysis
Paecilin B was first identified as a natural product along with Paecilin A and other compounds from the mangrove endophytic fungus, Paecilomyces sp. Structural analysis through 1D and 2D NMR experiments was essential in determining the molecular composition of these compounds (Guo et al., 2007).
Antifungal and Antibacterial Properties
This compound has been studied for its biological activity, particularly in the context of antifungal and antibacterial effects. A study found that compounds related to this compound, specifically Paecilins F–P, isolated from the endophytic fungus Xylaria curta E10, showed antifungal activity against Candida albicans and antibacterial activity against Escherichia coli (Wei et al., 2022). Similarly, Paecilin E, a dihydrochromone dimer, demonstrated antibacterial activity against certain Gram-positive and Gram-negative strains, indicating the potential antimicrobial applications of Paecilin compounds (Kumla et al., 2017).
properties
Molecular Formula |
C16H16O7 |
|---|---|
Molecular Weight |
320.29 g/mol |
IUPAC Name |
methyl 5-hydroxy-2-(3-methyl-5-oxooxolan-2-yl)-4-oxo-3H-chromene-2-carboxylate |
InChI |
InChI=1S/C16H16O7/c1-8-6-12(19)22-14(8)16(15(20)21-2)7-10(18)13-9(17)4-3-5-11(13)23-16/h3-5,8,14,17H,6-7H2,1-2H3 |
InChI Key |
QOBIDOOHIOXPIA-UHFFFAOYSA-N |
Canonical SMILES |
CC1CC(=O)OC1C2(CC(=O)C3=C(C=CC=C3O2)O)C(=O)OC |
synonyms |
paecilin B |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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